Cas no 207801-20-5 (Sodium p-toluenesulfinate)

• Product Name: Sodium p-toluenesulfinate
• CAS No: 207801-20-5
• Molecular Formula: C₇H₇NaO₂S
• Molecular Weight: 178.1841
• MDL: MFCD00149640
• CID: 285083
• PubChem ID: 24900150

Sodium p-toluenesulfinate Properties

Names and Identifiers

• Benzenesulfinic acid,4-methyl-, sodium salt, hydrate (1:1:?)
• P-TOLUENESULFINIC ACID SODIUM SALT
• Sodium p-toluenesulfinate
• p-Toluenesulfinic acid
• p-Toluenesulfinic acid hydrate sodium salt
• Sodium p-toluenesulfinate hydrate
• Sodium 4-methylbenzenesulfinate
• Sodium toluene-4-sulphinate
• Sodium 4-toluenesulfinate
• Sodium p-tolylsulfinate
• BENZENESULFINIC ACID, 4-METHYL-, SODIUM SALT
• p-Toluenesulfinic acid, sodium salt
• p-Toluensulfinan sodny [Czech]
• 7CKU5W4TRM
• 4-Methylbenzenesulfinic acid sodium salt
• 4-Methylbenzenesulfinic acid, sodium salt
• sodium 4-methylbenzene-1-sulfinate
• 4-Tol
• SCHEMBL3111611
• AKOS028109546
• Benzenesulfinic acid, 4-methyl-, sodium salt, hydrate
• MFCD00149640
• 207801-20-5
• E79355
• Sodium 4-methylbenzene-1-sulfinate hydrate
• Sodium 4-methylbenzenesulfinate xhydrate
• SODIUM 4-METHYLBENZENESULFINATE HYDRATE
• p-Toluenesulfinic acid sodium salt
• Sodium4-methylbenzenesulfinatexhydrate
• AS-80673
• WUHWAOGAJFMIFU-UHFFFAOYSA-M
• CS-0362628
• 1011708-74-9
• EN300-257371
• sodium 4-toluenesulphinate monohydrate
• Sodium p-toluenesulfinate hydrate, 97%
• sodium;4-methylbenzenesulfinate;hydrate
• p-Toluenesulfinic acid sodium salt, 97% (dry wt.), water <5%

• MDL： MFCD00149640
• InChIKey： KFZUDNZQQCWGKF-UHFFFAOYSA-M
• Inchi： 1S/C7H8O2S.Na/c1-6-2-4-7(5-3-6)10(8)9;/h2-5H,1H3,(H,8,9);/q;+1/p-1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 196.01700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 196.017
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Surface Charge: -1
• Topological Polar Surface Area: 59.3

Experimental Properties

• LogP: 2.03440
• PSA: 68.57000
• Boiling Point: No data available
• Melting Point: >300 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Sensitive to humidity

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt